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Compound of Interest

Compound Name: (-)-Hinesol

Cat. No.: B1202290 Get Quote

The primary method for disposing of (-)-Hinesol is through a licensed chemical waste disposal

contractor.[1] Under no circumstances should it be disposed of down the sanitary sewer or in

regular trash.[1][5]

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling (-)-Hinesol waste, always wear

appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[1]

Waste Identification and Segregation:

Identify all waste streams containing (-)-Hinesol. This includes unused pure compound,

solutions in solvents, and contaminated lab materials (e.g., pipette tips, vials, gloves,

absorbent paper).[1]

Segregate (-)-Hinesol waste as non-halogenated organic waste. Do not mix it with

incompatible waste streams, such as acids, bases, or chlorinated solvents.[5][6]

Containerization:

Use a dedicated, chemically resistant, and sealable container for collecting (-)-Hinesol
waste.[1] Ensure the container is in good condition and will not leak.

The container must be clearly labeled. The label should include the words "Hazardous

Waste," the full chemical name "(-)-Hinesol Waste," and any associated hazard symbols.

[1]
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Storage:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area.[1]

Keep the storage area cool and dry, away from sources of ignition, as the compound's

hydrocarbon structure suggests some level of flammability.[1][4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to schedule a pickup.[1]

Provide the waste contractor with all available safety information for the compound.[1]

Spill & Decontamination Procedure:

In case of a small spill, absorb the material with a non-flammable absorbent like dry sand

or earth.[2]

Collect the contaminated absorbent material and place it in the designated hazardous

waste container for disposal.[7][8]

Clean the spill area thoroughly.

Empty containers must be triple-rinsed with an appropriate solvent (e.g., ethanol or

acetone). The rinsate must be collected and disposed of as hazardous waste. Once

decontaminated, the container can be disposed of as non-hazardous waste, in

accordance with institutional policies.[5]

Quantitative and Physical Data
While specific toxicological disposal parameters for (-)-Hinesol are not readily available, the

following data are relevant for its handling and waste documentation.[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/Safe_Disposal_of_13_Hydroxygermacrone_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_13_Hydroxygermacrone_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.smolecule.com/products/s529956
https://www.benchchem.com/pdf/Safe_Disposal_of_13_Hydroxygermacrone_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_13_Hydroxygermacrone_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://hansolchemical.com/wp-content/uploads/2023/11/%EC%A0%84%EC%A3%BC_HP-32ENG.pdf
https://msdspds.castrol.com/ussds/amersdsf.nsf/0/8C48EF8B3DE6F8CD80258AEC0058199A/$file/3082615.pdf
https://hascooil.com/wp-content/uploads/2016/10/Hysol-6510-sds.pdf
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b1202290?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_13_Hydroxygermacrone_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.smolecule.com/products/s529956
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Significance for Disposal

Molecular Formula C₁₅H₂₆O

Provides elemental

composition for waste manifest

documentation.[9]

Molecular Weight 222.37 g/mol
Useful for waste manifest

documentation.[9]

Physical State Solid (at room temp)

Determines appropriate

handling and containment

procedures.[1]

Melting Point 59-60 °C
Relevant for storage

conditions.[10]

Boiling Point 312.2 °C at 760 mmHg
Indicates low volatility under

standard lab conditions.[10]

Flash Point 114.6 °C

High flash point suggests it is

not highly flammable, but

should still be kept from

ignition sources.[10]

Solubility Soluble in DMSO

Informs choice of solvents for

cleaning and decontamination.

[4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (-)-
Hinesol waste in a laboratory setting.
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Generation of
(-)-Hinesol Waste

Identify Waste Type:
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chemically resistant container

Label container clearly:
'Hazardous Waste, (-)-Hinesol'

Store in a designated,
secure, and ventilated area

Contact EHS or licensed
waste contractor for pickup

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (-)-Hinesol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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